Cas no 1368812-30-9 (2-(4-Methoxy-benzyl)-morpholine)

2-(4-Methoxy-benzyl)-morpholine is a morpholine derivative featuring a 4-methoxybenzyl substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's structural combination of a morpholine ring and an aromatic methoxy group contributes to its stability and reactivity, making it a valuable intermediate in the preparation of bioactive molecules. Its well-defined chemical properties allow for precise modifications, facilitating its use in medicinal chemistry and drug development. The methoxybenzyl moiety may also influence solubility and binding interactions, broadening its applicability in research. This compound is typically handled under controlled conditions to ensure purity and consistency in synthetic workflows.
2-(4-Methoxy-benzyl)-morpholine structure
1368812-30-9 structure
Product Name:2-(4-Methoxy-benzyl)-morpholine
CAS No:1368812-30-9
MF:C12H17NO2
MW:207.268883466721
CID:5208652
Update Time:2025-06-09

2-(4-Methoxy-benzyl)-morpholine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methoxy-benzyl)-morpholine
    • Morpholine, 2-[(4-methoxyphenyl)methyl]-
    • Inchi: 1S/C12H17NO2/c1-14-11-4-2-10(3-5-11)8-12-9-13-6-7-15-12/h2-5,12-13H,6-9H2,1H3
    • InChI Key: OFXHUYLLJDWILQ-UHFFFAOYSA-N
    • SMILES: N1CCOC(CC2=CC=C(OC)C=C2)C1

2-(4-Methoxy-benzyl)-morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM501105-1g
2-(4-Methoxybenzyl)morpholine
1368812-30-9 97%
1g
$637 2023-02-02

Additional information on 2-(4-Methoxy-benzyl)-morpholine

Research Briefing on 2-(4-Methoxy-benzyl)-morpholine (CAS: 1368812-30-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-Methoxy-benzyl)-morpholine (CAS: 1368812-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery and therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and pharmacological relevance, drawing from peer-reviewed studies published within the last three years.

Recent studies highlight the role of 2-(4-Methoxy-benzyl)-morpholine as a key intermediate in the synthesis of novel central nervous system (CNS) targeting agents. Its structural features—a morpholine ring linked to a 4-methoxybenzyl group—facilitate blood-brain barrier penetration, making it a promising candidate for neuropharmacology. For instance, a 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in developing sigma-1 receptor modulators, which show efficacy in mitigating neuropathic pain and neurodegenerative disorders.

In oncology, derivatives of 2-(4-Methoxy-benzyl)-morpholine have been explored for their inhibitory effects on protein kinases. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound yielded potent inhibitors of PI3Kα, a critical target in breast cancer therapy. Molecular docking studies revealed that the methoxybenzyl moiety enhances binding affinity to the ATP-binding site of the kinase, suggesting a structure-activity relationship worth further optimization.

From a synthetic chemistry perspective, advancements in green chemistry have enabled more efficient routes to produce 2-(4-Methoxy-benzyl)-morpholine. A 2023 paper in ACS Sustainable Chemistry & Engineering detailed a catalytic reductive amination protocol using biodegradable catalysts, achieving >90% yield with minimal waste. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that unmodified 2-(4-Methoxy-benzyl)-morpholine exhibits rapid hepatic metabolism, necessitating prodrug strategies or formulation enhancements. Additionally, its off-target interactions with monoamine oxidases (MAOs) warrant careful consideration in CNS drug design. Future research directions may focus on structural analogs with improved metabolic stability and selectivity.

In conclusion, 2-(4-Methoxy-benzyl)-morpholine (CAS: 1368812-30-9) represents a multifaceted tool in medicinal chemistry, with applications spanning neuroscience and oncology. Continued exploration of its derivatives and mechanisms will likely yield clinically relevant candidates, supported by emerging synthetic and computational methodologies.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.